Cas no 182007-86-9 (2'-O-tert-Butyldimethylsilyl-N2-isobutyrylguanosine)

• Product Name: 2'-O-tert-Butyldimethylsilyl-N2-isobutyrylguanosine
• CAS No: 182007-86-9
• MF: C₂₀H₃₃N₅O₆Si
• MW: 467.591425657272
• CID: 4618795
• PubChem ID: 135497138
• Update Time: 2025-09-20

2'-O-tert-Butyldimethylsilyl-N2-isobutyrylguanosine Chemical and Physical Properties

Names and Identifiers

• 2'-O-(tert-Butyldimethylsilyl)-N-isobutyrylguanosine
• 2'-O-tert-Butyldimethylsilyl-N2-isobutyrylguanosine 2'-TBDMS-ibu-rG
• N-[9-[(2R,3R,4R,5R)-3-[Tert-butyl(dimethyl)silyl]oxy-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• 2'-O-tert-Butyldimethylsilyl-N2-isobutyrylguanosine
• A905714
• N-(9-((2R,3R,4R,5R)-3-((TERT-BUTYLDIMETHYLSILYL)OXY)-4-HYDROXY-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-6-OXO-6,9-DIHYDRO-3H-PURIN-2-YL)ISOBUTYRAMIDE
• SCHEMBL6397981
• AC-32352
• 182007-86-9
• G75026

• Inchi： 1S/C20H33N5O6Si/c1-10(2)16(28)23-19-22-15-12(17(29)24-19)21-9-25(15)18-14(13(27)11(8-26)30-18)31-32(6,7)20(3,4)5/h9-11,13-14,18,26-27H,8H2,1-7H3,(H2,22,23,24,28,29)/t11-,13-,14-,18-/m1/s1
• InChI Key： HKUCCPHGYWSUOP-XWXWGSFUSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C=NC3C(NC(NC(C(C)C)=O)=NC2=3)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 467.22001032g/mol
• Monoisotopic Mass: 467.22001032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),